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Abstract
This application note details a robust and sensitive method for the quantitative analysis of N-
butyl nortadalafil in various herbal supplement matrices. N-butyl nortadalafil, an unapproved

analogue of the phosphodiesterase type 5 (PDE-5) inhibitor tadalafil, is increasingly being

identified as an illegal adulterant in products marketed for male sexual enhancement.[1][2] The

method outlined below utilizes Ultra-High-Performance Liquid Chromatography coupled with

Tandem Mass Spectrometry (UPLC-MS/MS), a technique widely recognized for its high

sensitivity and specificity in detecting undeclared pharmaceutical ingredients in complex

matrices like dietary supplements.[1][3] This protocol is intended for researchers, scientists,

and professionals in drug development and regulatory enforcement to ensure product safety

and compliance.

Introduction
Herbal supplements intended to enhance male sexual performance are a growing market.

However, these products are often illegally adulterated with synthetic phosphodiesterase type 5

(PDE-5) inhibitors or their analogues to illicitly boost their efficacy.[2] N-butyl nortadalafil is
one such analogue of tadalafil, where the N-methyl group is replaced by an N-butyl group.[1][4]

The presence of undeclared pharmaceutical ingredients poses a significant health risk to

consumers. Therefore, sensitive and reliable analytical methods are crucial for the detection

and quantification of these adulterants.
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This application note provides a comprehensive protocol for the extraction and quantitative

analysis of N-butyl nortadalafil from herbal supplement samples. The described UPLC-

MS/MS method offers excellent selectivity and sensitivity, enabling the detection of N-butyl
nortadalafil even at trace levels.

Chemical Information
Compound

Chemical
Name

CAS Number
Molecular
Formula

Molecular
Weight

N-Butyl

Nortadalafil

(6R,12aR)-6-

(1,3-

Benzodioxol-5-

yl)-2-butyl-

2,3,6,7,12,12a-

hexahydropyrazi

no[1',2':1,6]pyrid

o[3,4-b]indole-

1,4-dione

171596-31-9 C25H25N3O4 431.48 g/mol

Experimental Protocol
Sample Preparation (Extraction)
The sample preparation procedure is designed to efficiently extract N-butyl nortadalafil from

various herbal supplement matrices, including powders, capsules, and tablets.

Reagents and Materials:

Acetonitrile (ACN), HPLC grade

Methanol (MeOH), HPLC grade

Water, ultrapure

Formic acid, LC-MS grade

15 mL polypropylene centrifuge tubes
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Vortex mixer

Ultrasonic bath

Centrifuge

Syringe filters (0.22 µm, PTFE or PVDF)

Procedure:

Homogenization: For capsules, open and combine the contents. For tablets, crush into a

fine, homogeneous powder.

Weighing: Accurately weigh 100 mg of the homogenized sample into a 15 mL centrifuge

tube.

Extraction:

Add 10 mL of a 1:1 (v/v) mixture of acetonitrile and water to the centrifuge tube.[5]

Vortex the tube for 1 minute to ensure thorough mixing.

Sonicate the mixture for 30 minutes in an ultrasonic bath to facilitate extraction.[5]

Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes to pellet the solid material.

Filtration: Carefully collect the supernatant and filter it through a 0.22 µm syringe filter into an

autosampler vial for UPLC-MS/MS analysis.

UPLC-MS/MS Analysis
Instrumentation:

UPLC system coupled to a triple quadrupole mass spectrometer with an electrospray

ionization (ESI) source.

Chromatographic Conditions:

Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm).
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Mobile Phase A: 0.1% Formic acid in water.[5]

Mobile Phase B: 0.1% Formic acid in acetonitrile.[5]

Gradient Elution:

Time (min) %B

0.0 10

1.0 10

8.0 90

9.0 90

9.1 10

| 12.0 | 10 |

Flow Rate: 0.3 mL/min.[5]

Column Temperature: 40 °C.[5]

Injection Volume: 5 µL.

Mass Spectrometry Conditions:

Ionization Mode: Electrospray Ionization (ESI), Positive.[3]

Multiple Reaction Monitoring (MRM) Transitions:

Analyte
Precursor Ion
(m/z)

Product Ion 1
(m/z)

Product Ion 2
(m/z)

Collision
Energy (eV)

N-Butyl
Nortadalafil

432.2 262.1 135.1 25

| Tadalafil (for comparison) | 390.1 | 262.1 | 135.1 | 25 |
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Source Parameters: Optimized for maximum sensitivity (e.g., Capillary Voltage: 3.5 kV,

Source Temperature: 150 °C, Desolvation Temperature: 400 °C).

Quantitative Data
The following table summarizes typical performance characteristics for the analysis of PDE-5

inhibitor analogues in herbal supplements. These values are representative and may vary

depending on the specific instrument and matrix.

Parameter N-Butyl Nortadalafil Tadalafil Reference

Linearity Range 1 - 1000 ng/mL 0.5 - 1000 ng/mL [6]

Correlation Coefficient

(r²)
> 0.99 > 0.99 [7]

Limit of Detection

(LOD)
0.1 - 1.0 ng/mL 0.4 - 2.0 µg/kg [8]

Limit of Quantification

(LOQ)
0.5 - 5.0 ng/mL 1.3 - 6.0 µg/kg [8]

Accuracy (%

Recovery)
90 - 110% 87 - 113% [8]

Precision (% RSD) < 15% < 12.8% [8]
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Caption: Experimental workflow for the quantitative analysis of N-butyl nortadalafil.
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Tadalafil
(N-Methyl Group)

N-Butyl Nortadalafil
(N-Butyl Group)

is an analogue of
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Caption: Structural relationship between Tadalafil and N-butyl nortadalafil.

Conclusion
The UPLC-MS/MS method described in this application note is a reliable and sensitive

approach for the quantitative determination of N-butyl nortadalafil in herbal supplements. The

protocol provides a clear workflow from sample preparation to data analysis, ensuring accurate

and reproducible results. This method can be effectively implemented in quality control

laboratories and by regulatory agencies to monitor the safety and integrity of dietary

supplements, thereby protecting public health.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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